Cas no 1376176-56-5 (3-(Difluoromethyl)pyrrolidine hydrochloride)

3-(Difluoromethyl)pyrrolidine hydrochloride is a fluorinated pyrrolidine derivative used as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and bioavailability, making it valuable for designing biologically active compounds. Its hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its ability to influence electronic and steric properties. High purity and consistent quality are maintained for reliable performance in research and industrial applications. Its structural features make it a key building block for innovative drug discovery and fine chemical synthesis.

3-(Difluoromethyl)pyrrolidine hydrochloride structure

1376176-56-5 structure

Product Name:3-(Difluoromethyl)pyrrolidine hydrochloride

CAS No:1376176-56-5

MF:C₅H₁₀ClF₂N

MW:157.589407444

MDL:MFCD22196486

CID:4592287

PubChem ID:71755614

Update Time:2025-06-06

3-(Difluoromethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(difluoromethyl)pyrrolidine hydrochloride
- 3-(Difluoromethyl)pyrrolidine HCl
- 3-(difluoromethyl)pyrrolidine;hydrochloride
- (R)-3-(difluoromethyl)pyrrolidine hydrochloride
- AMY34784
- BFC17656
- SB11647
- SB12482
- SB12483
- 3-(difluoromethyl)pyrrolidinehydrochloride
- 3-Difluoromethyl-pyrrolidine hydrochloride
- P16549
- Z1357774215
- F8888-4397
- AS-53473
- SCHEMBL15538337
- MFCD22196486
- MFCD28501340
- Pyrrolidine, 3-(difluoromethyl)-, hydrochloride (1:1)
- EN300-102456
- SY263596
- 1376176-56-5
- MFCD28501341
- SY263597
- CS-0051691
- AKOS024125198
- SY099033
- 3-(Difluoromethyl)pyrrolidine hydrochloride
- MDL： MFCD22196486
- Inchi： 1S/C5H9F2N.ClH/c6-5(7)4-1-2-8-3-4;/h4-5,8H,1-3H2;1H
- InChI Key： KLYIIIVFEGRMJI-UHFFFAOYSA-N
- SMILES： Cl.FC(C1CNCC1)F

Computed Properties

Exact Mass: 157.0469833g/mol
Monoisotopic Mass: 157.0469833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 74.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

3-(Difluoromethyl)pyrrolidine hydrochloride Pricemore >>

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TRC	D376180-10mg	3-(difluoromethyl)pyrrolidine hydrochloride	1376176-56-5		10mg	$ 70.00	2022-06-05
TRC	D376180-50mg	3-(difluoromethyl)pyrrolidine hydrochloride	1376176-56-5		50mg	$ 230.00	2022-06-05
TRC	D376180-100mg	3-(difluoromethyl)pyrrolidine hydrochloride	1376176-56-5		100mg	$ 365.00	2022-06-05
abcr	AB391276-100 mg	3-(Difluoromethyl)pyrrolidine hydrochloride; .	1376176-56-5		100mg	€289.50	2023-04-25
abcr	AB391276-250 mg	3-(Difluoromethyl)pyrrolidine hydrochloride; .	1376176-56-5		250mg	€537.70	2023-04-25
abcr	AB391276-500 mg	3-(Difluoromethyl)pyrrolidine hydrochloride; .	1376176-56-5		500mg	€867.50	2023-04-25
abcr	AB391276-1 g	3-(Difluoromethyl)pyrrolidine hydrochloride; .	1376176-56-5		1g	€1278.90	2023-04-25
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